N~1~-(3-chlorophenyl)-N~2~-(4-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide

• IUPAC Name: N-(3-chlorophenyl)-2-(4-ethoxy-N-(4-fluorophenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C22H20ClFN2O4S/c1-2-30-20-10-8-19(9-11-20)26(31(28,29)21-12-6-17(24)7-13-21)15-22(27)25-18-5-3-4-16(23)14-18/h3-14H,2,15H2,1H3,(H,25,27)
• InChI Key: XHZDDJONUGVSPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H20ClFN2O4S
• Molecular Weight: 462.9 g/mol

Description

Chemical compounds with similar structures often have similar properties. For example, compounds with a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group, are known to have a wide range of biological activities.

Synthesis Analysis

The synthesis of complex compounds often involves multiple steps. For instance, starting from 4-chlorobenzoic acid, certain derivatives were synthesized in six steps, including esterification, hydrazination, salt formation, and cyclization.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as NMR, IR, and elemental analysis. These techniques can provide information about the types of bonds and functional groups present in the compound.

Chemical Reactions Analysis

The chemical reactions of a compound can be studied using various techniques such as mass spectrometry. This can provide information about the possible reactions the compound can undergo and the products that can be formed.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the molecular weight of a compound can be determined using mass spectrometry.

Mechanism of Action

The mechanism of action of a compound often depends on its structure. For example, certain compounds act as carbonic anhydrase inhibitors.

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. For example, certain compounds exhibit antimalarial, antimicrobial, anti-cancer, and anti-viral activities.

Future Directions

The future directions in the study of a compound often depend on its potential applications. For example, compounds with antiviral activity could be further studied for their potential use in treating viral infections.